Cas no 2138001-70-2 (5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol)

• Product name: 5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol
• CAS No: 2138001-70-2
• MF: C₁₁H₁₀BrNOS
• MW: 284.172200679779
• CID: 6370475
• PubChem ID: 165473143

5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol
• 2138001-70-2
• [5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-yl]methanethiol
• EN300-1117136

• Inchi： 1S/C11H10BrNOS/c1-7-10(6-15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,15H,6H2,1H3
• InChI Key： CUWVYLGBCZJHJW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C)C(CS)=NO1

Computed Properties

• Exact Mass: 282.96665g/mol
• Monoisotopic Mass: 282.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27Ų

Additional information on 5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol

5-(4-Bromophenyl)-4-Methyl-1,2-Oxazol-3-Ylmethanethiol: A Comprehensive Overview

The compound 5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol, with the CAS number 2138001-70-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thioether-containing heterocycles, which are known for their unique chemical properties and potential applications in drug design and material science.

Recent studies have highlighted the importance of 5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol in the development of novel therapeutic agents. Its structure, featuring a bromophenyl group attached to an oxazole ring and a methanethiol substituent, provides a platform for exploring various biological activities. Researchers have reported that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-ylmethanethiol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxazole ring through cyclization reactions and the subsequent introduction of the bromophenyl and methanethiol groups. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are crucial for studying its stereochemical effects on biological systems.

In terms of chemical properties, 5-(4-bromophenyl)-4-methyl-1,2-oxazol-3-Ylmethanethiol is characterized by its high stability under physiological conditions and its ability to form hydrogen bonds due to the presence of sulfur atoms. These properties contribute to its solubility in both polar and non-polar solvents, making it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry.

From an application standpoint, this compound has shown potential in the development of sensors and electronic devices due to its ability to act as a selective binder for metal ions. Recent research has demonstrated that 5-(4-bromophenyl)-4-methyl-1,2-Oxazol-Ylmethanethiol can be used as a building block for constructing metallo-supramolecular architectures with applications in catalysis and materials science.

In conclusion, 5-(4-bromophenyl)-4-methyl-1,2-Oxazol-Ylmethanethiol (CAS No: 213800170) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its biological and chemical behavior, this compound is poised to play an increasingly important role in the development of innovative solutions to pressing scientific challenges.